N-(3-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycine

• IUPAC Name: 2-(3-methoxy-N-(4-methylphenyl)sulfonylanilino)acetic acid
• InChI: InChI=1S/C16H17NO5S/c1-12-6-8-15(9-7-12)23(20,21)17(11-16(18)19)13-4-3-5-14(10-13)22-2/h3-10H,11H2,1-2H3,(H,18,19)
• InChI Key: ZKKDTTJJKCDQEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)O)C2=CC(=CC=C2)OC
• Molecular Formula: C16H17NO5S
• Molecular Weight: 335.4 g/mol

Description

N-(3-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycine is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It is commonly referred to as a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is a G protein-coupled receptor that plays a crucial role in synaptic transmission and plasticity.

Scientific Research Applications

Herbicide Transport and Environmental Impact

Research has shown that the use of certain herbicides, including glyphosate and glufosinate, may reduce the environmental impact of agriculture due to their strong adsorption to soil and potentially lower toxicity compared to other herbicides. A study conducted using lysimeters investigated the leaching of these herbicides under heavy rainfall, suggesting that even chemicals strongly absorbed by soil can quickly move to groundwater through preferential flow, although glyphosate and glufosinate were not transported at concentrations of environmental concern (Malone et al., 2004).

Synthesis and Biological Activity

The synthesis and characterization of bis-1,3,4-oxadiazole containing glycine moiety have been reported, demonstrating effects on the activities of some transferase enzymes. This compound showed activation of GOT and GPT activities and inhibitory effects on γ-GT activity, suggesting potential applications in influencing enzyme activity related to glycine derivatives (Tomi et al., 2010).

Antitumor Activity

A notable study synthesized thieno[2,3-b]pyridinones acting as cytoprotectants and inhibitors of [3H]glycine binding to the N-methyl-D-aspartate (NMDA) receptor, indicating potential therapeutic applications in neuroprotection and modulation of neurotransmitter systems (Buchstaller et al., 2006).

Interaction with Tubulin and Cell Cycle Inhibition

Sulfonamide-focused libraries have led to the identification of compounds that interact with the tubulin polymerization process, demonstrating antitumor activity. These findings underline the role of sulfonamide derivatives in disrupting critical cellular processes, with implications for cancer therapy research (Owa et al., 2002).